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Compound of Interest

Compound Name: Boc-L-6-hydroxynorleucine

Cat. No.: B558258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

characteristics of N-α-Boc-L-6-hydroxynorleucine powder. The information presented herein

is essential for its proper handling, storage, and application in research and development,

particularly in the field of peptide synthesis and drug design.

Physical and Chemical Properties
Boc-L-6-hydroxynorleucine is a derivative of the amino acid norleucine, featuring a tert-

butoxycarbonyl (Boc) protecting group on the alpha-amino group. This modification enhances

its stability and solubility in organic solvents, making it a valuable building block in solid-phase

and solution-phase peptide synthesis.

The quantitative physical and chemical properties of Boc-L-6-hydroxynorleucine powder are

summarized in the tables below. Data is aggregated from various suppliers and literature

sources.

Table 1: General Properties
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Property Value

CAS Number 77611-37-1

Molecular Formula C₁₁H₂₁NO₅

Molecular Weight 247.29 g/mol

Appearance White to off-white crystalline powder or solid.

Table 2: Physicochemical Data

Parameter Value Range

Melting Point 108 - 119 °C

Purity (by HPLC) ≥95% to ≥99%

Optical Rotation [α]²⁰/D = -6.0 to -8.0° (c=7.3 in Methanol)

Predicted pKa 3.98 ± 0.21

Table 3: Solubility Profile

Solvent Solubility

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Acetone Soluble

Water Insoluble

Stability and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage is critical to maintain the integrity and purity of Boc-L-6-hydroxynorleucine
powder. The Boc protecting group is labile under acidic conditions, and the compound can be

susceptible to degradation from moisture.

Table 4: Recommended Storage Conditions

Condition Temperature Duration Notes

Long-term Storage -20°C to -80°C
Up to 6 months or

more.

Store in a tightly

sealed container,

protected from light

and moisture.

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.

Short-term Storage 2°C to 8°C Up to one week.
Keep in a desiccated

environment.

The following diagram illustrates the key factors that can affect the stability of the compound.
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Factors Affecting Boc-L-6-hydroxynorleucine Stability

Boc-L-6-hydroxynorleucine
Stability

Acidic Conditions
(e.g., TFA, HCl)

Leads to
Deprotection

Moisture

Can lead to
hydrolysis

Elevated Temperature

May cause
degradation

Basic/Neutral Conditions

Generally Stable
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Workflow for Physical Characterization of Powder

Start:
Receive Powder Sample

Visual Inspection
(Appearance, Color)

Solubility Test
(Qualitative)

Melting Point
Determination

Purity Analysis
(HPLC)

Optical Rotation
Measurement

Generate
Certificate of Analysis

End
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Dissolution Workflow for Peptide Synthesis

Start: Weigh
Boc-L-6-hydroxynorleucine

Add Primary Solvent
(e.g., DMF, NMP)

Vortex or Mix

Is it fully dissolved?

Troubleshoot

No

Solution ready for
activation and coupling

Yes

Sonicate for
5-10 minutes

Gently Warm
(to < 40°C)

Add Co-solvent
(e.g., DMSO)

Click to download full resolution via product page
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[https://www.benchchem.com/product/b558258#physical-characteristics-of-boc-l-6-
hydroxynorleucine-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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